azidodiltiazem
azidodiltiazem
Brand Name:
Vulcanchem
CAS No.:
124255-99-8
VCID:
VC0043628
InChI:
InChI=1S/C25H23N5O4S/c1-34-19-12-8-16(9-13-19)23-22(31)25(33)30(20-4-2-3-5-21(20)35-23)15-14-27-24(32)17-6-10-18(11-7-17)28-29-26/h2-13,22-23,31H,14-15H2,1H3,(H,27,32)/t22-,23+/m1/s1
SMILES:
COC1=CC=C(C=C1)C2C(C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O
Molecular Formula:
C25H23N5O4S
Molecular Weight:
489.5 g/mol
azidodiltiazem
CAS No.: 124255-99-8
Main Products
VCID: VC0043628
Molecular Formula: C25H23N5O4S
Molecular Weight: 489.5 g/mol
CAS No. | 124255-99-8 |
---|---|
Product Name | azidodiltiazem |
Molecular Formula | C25H23N5O4S |
Molecular Weight | 489.5 g/mol |
IUPAC Name | 4-azido-N-[2-[(2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]ethyl]benzamide |
Standard InChI | InChI=1S/C25H23N5O4S/c1-34-19-12-8-16(9-13-19)23-22(31)25(33)30(20-4-2-3-5-21(20)35-23)15-14-27-24(32)17-6-10-18(11-7-17)28-29-26/h2-13,22-23,31H,14-15H2,1H3,(H,27,32)/t22-,23+/m1/s1 |
Standard InChIKey | OAQHBWVZGDGMAV-PKTZIBPZSA-N |
Isomeric SMILES | COC1=CC=C(C=C1)[C@H]2[C@H](C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O |
SMILES | COC1=CC=C(C=C1)C2C(C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O |
Canonical SMILES | COC1=CC=C(C=C1)C2C(C(=O)N(C3=CC=CC=C3S2)CCNC(=O)C4=CC=C(C=C4)N=[N+]=[N-])O |
Synonyms | 5-(2-(4-azidobenzoyl)aminoethyl)-2,3,4,5-tetrahydro-3-hydroxy-2-(4-methoxyphenyl)-4-oxo-1,5-benzothiazepine azidodiltiazem |
PubChem Compound | 3035955 |
Last Modified | Nov 11 2021 |
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